BENGHE Safety Operating Guide

Check Availability & Pricing

Hazard Summary for Disposal Consideration
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Compound of Interest

Compound Name: Ketanserinol

Cat. No.: B1673594

Disposal procedures are dictated by the hazard profile of the chemical. Since a specific SDS
for Ketanserinol is not widely available, the hazard classification of its parent compound,
Ketanserin, is used as a primary reference.

Hazard Classification Description Source SDS Reference

Category 3 (H301: Toxic if
Acute Oral Toxicity swallowed) or Category 4 [1112][3]
(H302: Harmful if swallowed).

UN Number UN2811 [1]

Proper Shipping Name Toxic solids, organic, n.o.s. [1]

Water Hazard Class 1 or 3:

Slightly to severely hazardous
Environmental Hazard for water. Do not allow to enter  [1][3]

sewers, surface, or ground

water.

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe segregation and disposal of
Ketanserinol waste in a laboratory setting.

1. Personal Protective Equipment (PPE)
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Always wear appropriate PPE when handling Ketanserinol, including a lab coat, safety
goggles with side shields, and chemical-resistant gloves.

. Waste Segregation and Collection

Do Not Dispose in Regular Trash or Down the Drain: Due to its acute toxicity and
environmental hazards, Ketanserinol must not be disposed of in standard laboratory trash
or washed down the sewer system[1][4].

Designate a Hazardous Waste Container: Use a dedicated, leak-proof container that is
chemically compatible with Ketanserinol and any solvents used[5][6]. For solid waste, a
securely sealed polyethylene bag or container may be appropriate. For liquid waste, use a
screw-cap bottle.

Collect All Contaminated Materials: Segregate all waste streams contaminated with
Ketanserinol. This includes:

[¢]

Unused or expired solid Ketanserinol.

[¢]

Solutions containing Ketanserinol.

o

Contaminated consumables such as pipette tips, vials, gloves, and bench paper.

o

Rinsate from cleaning contaminated glassware. This rinsate must be collected as
hazardous waste[7].

. Waste Container Labeling

Label Immediately: Clearly label the waste container as soon as the first item is added.

Required Information: The label must, at a minimum, include:

o The words "Hazardous Waste".

o The full chemical name: "Ketanserinol Waste".

o An accurate list of all contents, including solvents and their approximate concentrations.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1673594?utm_src=pdf-body
https://www.benchchem.com/product/b1673594?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/22058m.pdf
https://www.oc-praktikum.de/nop/en/articles/pdf/WasteTreatmentDisposal_en.pdf
https://www.benchchem.com/product/b1673594?utm_src=pdf-body
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.benchchem.com/product/b1673594?utm_src=pdf-body
https://www.benchchem.com/product/b1673594?utm_src=pdf-body
https://www.benchchem.com/product/b1673594?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b1673594?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o The associated hazards (e.g., "Toxic").
o The date accumulation started.
4. Storage of Waste

e Secure and Segregated Storage: Store the sealed waste container in a designated satellite
accumulation area within the laboratory. This area should be under the control of laboratory
personnel and away from incompatible materials[6].

e Secondary Containment: It is best practice to keep the primary waste container within a
larger, chemically resistant secondary container to prevent spills[5].

5. Arranging for Final Disposal

o Contact Your EHS Department: When the waste container is full or has been in storage for
the maximum allowable time (e.g., 90 days in the U.S.), contact your institution's
Environmental Health & Safety (EHS) department to arrange for pickup[6][8].

o Follow Institutional Procedures: Your EHS department will provide specific instructions for
pickup and will manage the final disposal, which is typically high-temperature incineration,
through a licensed hazardous waste vendor[8][9].

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of
Ketanserinol waste.
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Ketanserinol Disposal Workflow
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Caption: Decision workflow for handling Ketanserinol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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